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Compound of Interest

Compound Name: Myristoleyl myristate

Cat. No.: B15551876 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the physical state and

melting point of Myristoleyl myristate, a wax ester of significant interest in various scientific

and industrial applications, including pharmaceuticals and cosmetics. This document outlines

the key physical properties, presents quantitative data in a structured format, and details

standardized experimental protocols for their determination.

Physical State of Myristoleyl Myristate
Myristoleyl myristate, at ambient temperature (approximately 20-25°C), exists as a white to

yellowish waxy solid.[1][2] Its solid nature at room temperature is a key characteristic

influencing its application as a structuring agent, emollient, and thickener in various

formulations. The texture is often described as waxy, contributing to its functional properties in

topical preparations and other delivery systems.

Melting Point of Myristoleyl Myristate
The melting point of Myristoleyl myristate is a critical parameter for its handling, formulation,

and performance. It is consistently reported to be in the range of human body temperature,

which is a desirable attribute for many cosmetic and pharmaceutical applications.

Quantitative Data Summary
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The following table summarizes the melting point of Myristoleyl myristate as reported in

various technical sources.

Parameter Value Reference(s)

Melting Point ~38 °C (100 °F) [3][4]

Melting Point 37-39 °C [5]

Melting Point 37-55 °C [6]

Melting Point 37.4 °C [7]

Experimental Protocols
Accurate determination of the physical state and melting point of Myristoleyl myristate
requires standardized experimental procedures. The following sections detail the

methodologies that are broadly applicable to waxy solids of this nature.

Determination of Physical State
The physical state of a substance at a given temperature is primarily determined through visual

observation under controlled conditions.

Methodology:

Sample Preparation: A representative sample of Myristoleyl myristate is placed in a clear,

inert container (e.g., a glass beaker or vial).

Temperature Control: The sample is maintained at a standard ambient temperature, typically

20°C or 25°C, for a sufficient period to ensure thermal equilibrium. This can be achieved

using a calibrated incubator or a temperature-controlled room.

Visual Observation: The sample is visually inspected for its physical characteristics. The

observation should note its state (solid, liquid, or semi-solid), color, and form (e.g.,

crystalline, amorphous, waxy).

Documentation: The observed physical state at the specified temperature is recorded.
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Determination of Melting Point
For waxy solids like Myristoleyl myristate, standardized methods such as those described by

ASTM International and the United States Pharmacopeia (USP) are recommended for accurate

and reproducible melting point determination.

This method is suitable for determining the melting point of crystalline waxes. It relies on

observing the temperature plateau during the cooling of a molten sample, which corresponds to

the heat of fusion being released.

Methodology:

Apparatus: The apparatus consists of a test tube to hold the sample, a calibrated

thermometer or temperature probe, an air bath, and a water bath.

Sample Preparation: A sample of Myristoleyl myristate is melted by heating it to at least

8°C above its expected melting point.

Procedure:

The molten sample is poured into the test tube to a specific height.

The thermometer is inserted into the molten sample, ensuring the bulb is at a specified

depth.

The test tube assembly is placed in the air bath, which is then immersed in the water bath

maintained at a constant temperature (typically 16-28°C).

The temperature of the sample is recorded at regular intervals (e.g., every 15 seconds) as

it cools.

Data Analysis: A cooling curve is plotted with temperature versus time. The melting point is

the temperature at which the rate of temperature change decreases, forming a plateau. This

plateau is identified as the first five consecutive readings that are within 0.1°C of each other.

This method is widely used in the pharmaceutical industry and involves heating a small sample

in a capillary tube and observing the temperature range over which it melts.
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Methodology:

Apparatus: A melting point apparatus with a heating block or bath, a calibrated thermometer

or digital temperature sensor, and capillary tubes are required.

Sample Preparation: A small amount of finely powdered Myristoleyl myristate is introduced

into a capillary tube, which is then sealed at one end. The sample is packed to a specific

height.

Procedure:

The capillary tube containing the sample is placed in the heating block of the melting point

apparatus.

The sample is heated at a controlled rate, typically 1°C per minute, especially near the

expected melting point.

The temperatures at which the substance begins to melt (the first appearance of liquid)

and is completely molten are observed and recorded.

Data Analysis: The melting range is reported as the temperature from the initial to the final

melting point. For a pure substance, this range is typically narrow.

Visualization of Physical State Transition
The relationship between temperature and the physical state of Myristoleyl myristate can be

visualized as a simple state transition diagram.

Solid (Waxy)

Liquid

Melting
(~38 °C)

Solidification
(Cooling)

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/product/b15551876?utm_src=pdf-body
https://www.benchchem.com/product/b15551876?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15551876?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Click to download full resolution via product page

Caption: State transition of Myristoleyl myristate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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